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Introduction

CCG-232964 is a potent, orally active small molecule inhibitor of the Rho/Myocardin-Related
Transcription Factor (MRTF)/Serum Response Factor (SRF) signaling pathway.[1] This
pathway is a critical regulator of cellular processes involved in fibrosis, the excessive scarring
of tissues. Dysregulation of the Rho/MRTF/SRF pathway is implicated in the pathogenesis of
various fibrotic diseases, including scleroderma. CCG-232964 belongs to a novel class of 5-
aryl-1,3,4-oxadiazol-2-ylthioalkanoic acids designed to interrupt this pathological signaling
cascade, offering a promising therapeutic strategy for fibrotic disorders.

These application notes provide a comprehensive overview of the in vivo administration of
CCG-232964 in mouse models of fibrosis, with a focus on the bleomycin-induced scleroderma
model. Detailed protocols for compound preparation, administration, and efficacy evaluation
are presented to guide researchers in their preclinical studies.

Signaling Pathway and Mechanism of Action
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The Rho/MRTF/SREF signaling pathway plays a pivotal role in the transdifferentiation of
fibroblasts into myofibroblasts, a key event in the progression of fibrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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